Cas no 52103-13-6 (Phosphonium, triphenyl[3-[(tetrahydro-2H-pyran-2-yl)oxy]propyl]-, iodide)
52103-13-6 structure
Product Name:Phosphonium, triphenyl[3-[(tetrahydro-2H-pyran-2-yl)oxy]propyl]-, iodide
CAS No:52103-13-6
MF:C26H30IO2P
MW:532.393440723419
CID:1579721
PubChem ID:20196785
Update Time:2025-04-21
Phosphonium, triphenyl[3-[(tetrahydro-2H-pyran-2-yl)oxy]propyl]-, iodide Chemical and Physical Properties
Names and Identifiers
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- Phosphonium, triphenyl[3-[(tetrahydro-2H-pyran-2-yl)oxy]propyl]-, iodide
- 3-(oxan-2-yloxy)propyl-triphenylphosphanium,iodide
- IEKCWXCLAGPMIL-UHFFFAOYSA-M
- 3-Tetrahydropyranyloxypropyl triphenyl phosphonium iodide
- SCHEMBL7755123
- DTXSID50603424
- {3-[(Oxan-2-yl)oxy]propyl}(triphenyl)phosphanium iodide
- 52103-13-6
-
- Inchi: 1S/C26H30O2P.HI/c1-4-13-23(14-5-1)29(24-15-6-2-7-16-24,25-17-8-3-9-18-25)22-12-21-28-26-19-10-11-20-27-26;/h1-9,13-18,26H,10-12,19-22H2;1H/q+1;/p-1
- InChI Key: IEKCWXCLAGPMIL-UHFFFAOYSA-M
- SMILES: [I-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CCCOC1CCCCO1
Computed Properties
- Exact Mass: 501.8676
- Monoisotopic Mass: 532.10281g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 30
- Rotatable Bond Count: 8
- Complexity: 404
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.46
Phosphonium, triphenyl[3-[(tetrahydro-2H-pyran-2-yl)oxy]propyl]-, iodide Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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